Cas no 883530-42-5 (4-(2-Methylpropoxy)piperidine)

• Product Name: 4-(2-Methylpropoxy)piperidine
• CAS No: 883530-42-5
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 3031090
• PubChem ID: 11701188
• Update Time: 2025-10-13

4-(2-Methylpropoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-ISOBUTOXY-PIPERIDINE
• AB01003800-01
• AKOS000187010
• 883530-42-5
• V10178
• EN300-58442
• VQCDOLZOAYIDQJ-UHFFFAOYSA-N
• 4-Isobutoxypiperidine
• IKB53042
• DB-112757
• 821-501-8
• CS-0252051
• 4-(2-methylpropoxy)piperidine
• SCHEMBL1586315
• 4-(2-Methylpropoxy)piperidine

• Inchi： 1S/C9H19NO/c1-8(2)7-11-9-3-5-10-6-4-9/h8-10H,3-7H2,1-2H3
• InChI Key： VQCDOLZOAYIDQJ-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C1CCNCC1

Computed Properties

• Exact Mass: 157.146664230Da
• Monoisotopic Mass: 157.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-Methylpropoxy)piperidine

Comprehensive Overview of 4-(2-Methylpropoxy)piperidine (CAS No. 883530-42-5)

4-(2-Methylpropoxy)piperidine, also known by its CAS number 883530-42-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The unique structure of 4-(2-Methylpropoxy)piperidine makes it a valuable candidate for various applications, including the development of novel therapeutic agents and the study of receptor interactions.

The chemical structure of 4-(2-Methylpropoxy)piperidine consists of a piperidine ring substituted with a 2-methylpropoxy group. This substitution imparts specific pharmacological properties to the molecule, making it an interesting target for researchers exploring new drug candidates. The piperidine ring is a common structural motif in many pharmaceuticals, known for its ability to modulate various biological processes, including neurotransmitter release and receptor binding.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 4-(2-Methylpropoxy)piperidine. One area of particular interest is its interaction with neurotransmitter systems, particularly the serotonin and dopamine pathways. Studies have shown that compounds with similar structures can exhibit potent effects on these systems, suggesting that 4-(2-Methylpropoxy)piperidine may have similar properties.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 4-(2-Methylpropoxy)piperidine. The researchers found that this compound exhibited selective binding to serotonin receptors, specifically the 5-HT_1A and 5-HT_2A subtypes. This selective binding profile suggests potential applications in the treatment of mood disorders such as depression and anxiety. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are crucial factors for drug development.

Beyond its potential as a therapeutic agent, 4-(2-Methylpropoxy)piperidine has also been studied for its use as a research tool. Its ability to selectively bind to specific receptors makes it an invaluable tool for investigating receptor function and signaling pathways. For example, researchers at the University of California, San Francisco, used 4-(2-Methylpropoxy)piperidine to study the role of serotonin receptors in neural plasticity and learning. Their findings provided new insights into the mechanisms underlying these processes and opened up new avenues for therapeutic intervention.

In addition to its biological activities, the synthesis of 4-(2-Methylpropoxy)piperidine has been optimized to improve yield and purity. A recent paper published in Organic Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions. This method not only enhances the practicality of large-scale production but also reduces environmental impact by minimizing waste generation.

The safety profile of 4-(2-Methylpropoxy)piperidine is another critical aspect that has been extensively studied. Toxicology studies have shown that this compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential use in clinical settings and provide a strong foundation for further development.

In conclusion, 4-(2-Methylpropoxy)piperidine (CAS No. 883530-42-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and optimized synthesis methods make it an attractive candidate for further investigation. As research continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, contributing to the development of innovative treatments for various diseases.